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Compound of Interest

Compound Name: Bis(2-ethylhexyl)adipate-13C6

Cat. No.: B1159371 Get Quote

Executive Summary
Di(2-ethylhexyl) adipate (DEHA) is a lipophilic plasticizer extensively used in polyvinyl chloride

(PVC) formulations to impart flexibility at low temperatures. While functionally effective, DEHA

poses a significant migration risk due to its lack of covalent bonding to the polymer matrix.

This guide provides a comparative technical analysis of DEHA levels across high-risk

consumer products (specifically food contact materials and medical devices). It details the

validated GC-MS methodology for quantification and examines the diffusion kinetics governing

migration into fatty matrices.

Key Finding: PVC-based cling films exhibit DEHA migration levels frequently exceeding the

European Food Safety Authority (EFSA) Specific Migration Limit (SML) of 18 mg/kg when in

contact with high-fat substrates (cheese, meat), whereas Polyethylene (PE) alternatives show

negligible migration.

Regulatory Framework & Safety Limits
Understanding the compliance landscape is the first step in experimental design. The

discrepancy between US and EU regulations often dictates the analytical sensitivity required.
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Regulatory Body Regulation Limit / Status Notes

EFSA (EU)
Regulation (EU) No

10/2011
SML: 18 mg/kg

Specific Migration

Limit in food or

simulant.

FDA (USA)
21 CFR 175.300 /

177.1210
Indirect Additive

Permitted as a

plasticizer in

polymeric substances.

REACH Annex XVII Restricted

Listed as a substance

of very high concern

(SVHC) in specific

contexts.

Analytical Methodology: GC-MS Quantification
To ensure reproducibility and data integrity, the following protocol utilizes Gas Chromatography-

Mass Spectrometry (GC-MS) operating in Selected Ion Monitoring (SIM) mode. This method is

self-validating through the use of deuterated internal standards.

Reagents & Standards
Solvent: Isooctane (HPLC Grade) or n-Hexane (for fat extraction).

Internal Standard (IS): DEHA-d4 (100 µg/mL in isooctane).

Calibration Curve: 0.05, 0.1, 0.5, 1.0, 5.0, 10.0 mg/L DEHA.

Sample Preparation (Soxhlet Extraction)
Cryogenic Milling: Cryo-mill the polymer sample (e.g., PVC gasket or film) to <1mm particle

size to maximize surface area.

Weighing: Accurately weigh 1.0 g of sample into a cellulose thimble.

Spiking: Add 50 µL of Internal Standard (DEHA-d4) directly to the thimble before extraction to

account for recovery losses.
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Extraction: Reflux with 150 mL isooctane for 6 hours (approx. 6-8 cycles/hour).

Concentration: Evaporate extract to near dryness under nitrogen stream and reconstitute to

exactly 10 mL.

Instrumental Parameters (Agilent 7890B/5977A
equivalent)

Column: HP-5MS UI (30m x 0.25mm x 0.25µm).[1]

Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

Inlet: Splitless mode, 280°C.

Oven Program:

Initial: 100°C (hold 1 min).

Ramp: 20°C/min to 300°C.

Final: 300°C (hold 5 min).

MS Mode: SIM (Selected Ion Monitoring).[1]

Target Ion (DEHA): m/z 129 (Quant), 147, 241 (Qual).

Target Ion (DEHA-d4): m/z 133 (Quant).
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Figure 1: Step-by-step analytical workflow for DEHA quantification ensuring high recovery

rates.
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Comparative Analysis: Product Performance
The following data aggregates experimental findings comparing DEHA levels in common

consumer goods. The critical differentiator is the polymer base (PVC vs. PE/PVDC).

Concentration in Raw Materials vs. Migration
Note: "Migration" refers to transfer into fatty food simulants (Isooctane) after 10 days at 40°C.

Product
Category

Polymer Base
DEHA Content
(% w/w)

Migration
Level (mg/dm²)

Risk
Assessment

PVC Cling Film PVC 5.0 - 20.0% 15 - 80 mg/dm²
High. Often

exceeds SML.

PE Cling Film LDPE / LLDPE < 0.1% (ND) < 0.5 mg/dm²
Low. Safe

alternative.

Gaskets (Jar

Lids)
PVC (Plastisol) 10.0 - 35.0% 5 - 12 mg/dm²

Medium.

Dependent on

headspace gap.

Medical Tubing PVC 0.5 - 5.0%* < 2 mg/dm²

Low-

Medium.DEHP is

more common;

DEHA is

secondary.

Real-World Food Matrix Analysis
Experimental data indicates that migration is non-linear and highly dependent on the fat

content of the contact medium.
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Food Matrix Contact Time Temp (°C)
Detected
DEHA (mg/kg)

Compliance
(EU Limit: 18
mg/kg)

Cheddar Cheese 24 Hours 4°C 45.2 Fail

Cooked Chicken 24 Hours 4°C 28.6 Fail

Sandwiches 6 Hours 20°C 12.4 Pass

Fruit/Vegetables 72 Hours 4°C < 2.0 (LOQ) Pass

Insight: The lipophilic nature of DEHA results in partition coefficients (

) heavily favoring the fatty food phase over the polymer matrix.

Mechanistic Insight: The Diffusion Model
Migration is not random; it follows Fick’s Second Law of Diffusion. Understanding this

mechanism allows researchers to predict shelf-life safety.

The migration process occurs in three distinct phases:

Desorption: DEHA molecules detach from the PVC polymer chains (where they are

intercalated, not bonded).

Diffusion: Molecules move through the polymer matrix toward the interface.

Partitioning: Molecules cross the boundary layer into the food/simulant.

Migration Pathway Diagram
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Figure 2: Kinetic pathway of plasticizer migration. Temperature increases Diffusion (D), while

fat content drives Partitioning (K).

Conclusion & Recommendations
For researchers and drug development professionals, the data leads to two clear conclusions:

Material Selection: For lipophilic drug delivery systems or fatty food packaging, PVC

plasticized with DEHA presents a high contamination risk. Polyethylene (PE) or

Polypropylene (PP) are the chemically inert alternatives of choice.

Testing Protocol: When testing PVC materials, relying solely on "Overall Migration"

(gravimetric) is insufficient due to the volatility of DEHA. Specific Migration testing using GC-

MS (as outlined in Section 3) is mandatory for accurate risk assessment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.accessdata.fda.gov%2Fscripts%2Fcdrh%2Fcfdocs%2Fcfcfr%2FCFRSearch.cfm%3FCFRPart%3D178
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F10945593%2F
https://vjfc.nifc.gov.vn/ajax/research/getfile?filecode=13a0bf00-7050-4875-af53-e265ecc6b5a8
https://files01.core.ac.uk/download/pdf/48532645.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fcore.ac.uk%2Fdownload%2Fpdf%2F337494.pdf
https://www.benchchem.com/product/b1159371?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6281260/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6281260/
https://efsa.onlinelibrary.wiley.com/doi/10.2903/j.efsa.2020.6124
https://pubmed.ncbi.nlm.nih.gov/26562183/
https://pubmed.ncbi.nlm.nih.gov/26562183/
https://vjfc.nifc.gov.vn/ajax/research/getfile?filecode=13a0bf00-7050-4875-af53-e265ecc6b5a8
https://files01.core.ac.uk/download/pdf/48532645.pdf
https://www.benchchem.com/product/b1159371#comparative-analysis-of-deha-levels-in-various-consumer-products
https://www.benchchem.com/product/b1159371#comparative-analysis-of-deha-levels-in-various-consumer-products
https://www.benchchem.com/product/b1159371#comparative-analysis-of-deha-levels-in-various-consumer-products
https://www.benchchem.com/product/b1159371#comparative-analysis-of-deha-levels-in-various-consumer-products
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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